Cas no 72204-99-0 (Vitamin D2 Tosylate)

Vitamin D2 Tosylate structure
Vitamin D2 Tosylate structure
Product Name:Vitamin D2 Tosylate
CAS No:72204-99-0
MF:C35H50O3S
MW:550.834709644318
CID:1005081
Update Time:2024-10-27

Vitamin D2 Tosylate Chemical and Physical Properties

Names and Identifiers

    • Vitamin D2 Tosylate
    • Ergocalciferol p-Toluenesulfonate
    • (3β,5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraen-3-ol 4-Methylbenzenesulfonate
    • Cyclohexanol, 4-methylene-3-[(2E)-2-[(1R,3aS,7aR)-octahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexen-1-yl]-4H-inden-4-ylidene]ethylidene]-, 1-(4-methylbenzenesulfonate), (1S,3Z)-
    • Inchi: 1S/C35H50O3S/c1-24(2)26(4)12-13-28(6)33-20-21-34-29(9-8-22-35(33,34)7)15-16-30-23-31(17-14-27(30)5)38-39(36,37)32-18-10-25(3)11-19-32/h10-13,15-16,18-19,24,26,28,31,33-34H,5,8-9,14,17,20-23H2,1-4,6-7H3/b13-12+,29-15+,30-16-/t26-,28+,31-,33+,34-,35+/m0/s1
    • InChI Key: ZWWNTZBGDSHKPO-AOOZMRENSA-N
    • SMILES: [C@H]1(OS(C2=CC=C(C)C=C2)(=O)=O)CCC(=C)/C(=C\C=C2/CCC[C@@]3(C)[C@@]/2([H])CC[C@@H]3[C@H](C)/C=C/[C@H](C)C(C)C)/C1

Computed Properties

  • Exact Mass: 550.34800

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 638.1±44.0 °C(Predicted)
  • Solubility: 可溶于氯仿、二氯甲烷、乙酸乙酯、甲醇
  • PSA: 51.75000
  • LogP: 10.44340

Vitamin D2 Tosylate Security Information

  • Storage Condition:-20°C Freezer

Vitamin D2 Tosylate Pricemore >>

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